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Introduction
SCR130 is a potent and specific small molecule inhibitor of DNA Ligase IV, a critical enzyme in

the Non-Homologous End Joining (NHEJ) pathway. The NHEJ pathway is the primary

mechanism for repairing DNA double-strand breaks (DSBs) in mammalian cells. By inhibiting

this pathway, SCR130 leads to an accumulation of DSBs, ultimately triggering programmed cell

death (apoptosis). This makes SCR130 a valuable tool for studying the DNA Damage

Response (DDR) and a potential candidate for cancer therapeutics, particularly in combination

with radiation or other DNA-damaging agents.[1][2] These application notes provide detailed

protocols for utilizing SCR130 in key cellular assays to investigate the DNA damage response.

Mechanism of Action
SCR130 is a derivative of SCR7 and exhibits significantly higher efficacy in inducing

cytotoxicity in cancer cell lines.[2][3] It specifically targets and inhibits DNA Ligase IV, showing

minimal to no effect on DNA Ligase I and III.[1] This specificity allows for targeted investigation

of the NHEJ pathway. Inhibition of DNA Ligase IV by SCR130 prevents the final ligation step in

NHEJ, leading to an accumulation of unrepaired DSBs. This accumulation of DNA damage

activates downstream signaling cascades, including the phosphorylation of ATM and p53, and

ultimately induces apoptosis through both intrinsic and extrinsic pathways.
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Quantitative Data Summary
The following tables summarize the quantitative effects of SCR130 on various cancer cell lines.

Table 1: Cytotoxicity of SCR130 in Human Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) after 48h

Nalm6 B-cell Precursor Leukemia 2.2

HeLa Cervical Cancer 5.9

CEM
T-cell Acute Lymphoblastic

Leukemia
6.5

N114 11

Reh B-cell Precursor Leukemia 14.1

Table 2: Apoptosis Induction by SCR130 in Reh Cells

SCR130 Concentration
(µM)

Treatment Time (h)
Percentage of Apoptotic
Cells (Early + Late)

7 48
Concentration-dependent

increase

14 48
Concentration-dependent

increase

21 48
Concentration-dependent

increase

Note: Specific percentages were not provided in the source material, but a clear dose-

dependent increase was reported.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of SCR130 and a general workflow

for its application in DDR studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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